(5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol

• IUPAC Name: (5-chloroimidazo[1,2-a]pyridin-2-yl)methanol
• InChI: InChI=1S/C8H7ClN2O/c9-7-2-1-3-8-10-6(5-12)4-11(7)8/h1-4,12H,5H2
• InChI Key: HXNBPLVYJAUYEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C(=C1)Cl)CO
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• CAS RN: 342024-46-8

Description

“(5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol” is a chemical compound with the CAS Number: 342024-46-8. It has a molecular weight of 182.61. This compound is typically stored at room temperature and has a purity of 95%. It is usually found in powder form.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold. The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed in the past decade.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7ClN2O/c9-7-2-1-3-8-10-6(5-12)4-11(7)8/h1-4,12H,5H2. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

The compound is part of the imidazo[1,2-a]pyridines class of compounds, which have been the subject of various chemical reactions. These reactions include metal-free direct synthesis, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 182.61. The InChI code provides further information about its molecular structure.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are known to interact with various biological targets, including enzymes and receptors .

Mode of Action

It’s known that imidazo[1,2-a]pyridines can bind to their targets, leading to changes in the target’s function . The specific interactions and resulting changes would depend on the particular target.

Biochemical Pathways

Given the diversity of targets that imidazo[1,2-a]pyridines can interact with, it’s plausible that multiple pathways could be affected .

Pharmacokinetics

These properties would influence the bioavailability of the compound, determining how much of the administered dose reaches the site of action .

Result of Action

The molecular and cellular effects of (5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol’s action would depend on the specific targets and pathways it affects. Given the potential diversity of targets, a range of effects could be expected .

Advantages and Limitations for Lab Experiments

One of the advantages of using (5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol in lab experiments is its potential as a potent inhibitor of protein kinases. This compound has been shown to have a high affinity for the ATP-binding site of protein kinases, making it a promising candidate for drug development. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on (5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol. One potential area of study is the development of this compound as a potential drug candidate for the treatment of cancer and other diseases. Additionally, further studies on the mechanism of action of this compound may provide insights into the regulation of cellular signaling pathways. Finally, studies on the toxicity and safety of this compound may help to determine its potential for use in clinical applications.

Scientific Research Applications

(5-Chloroimidazo[1,2-a]pyridin-2-yl)methanol has been used in various scientific research applications. It has been studied as a potential inhibitor of protein kinases, which play a crucial role in cell signaling and regulation. This compound has also been investigated as a potential anticancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been used in studies on the regulation of immune responses and inflammation.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.